(6-Ethoxypyridazin-3-yl)(2-methylindolin-1-yl)methanone

• IUPAC Name: (6-ethoxypyridazin-3-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C16H17N3O2/c1-3-21-15-9-8-13(17-18-15)16(20)19-11(2)10-12-6-4-5-7-14(12)19/h4-9,11H,3,10H2,1-2H3
• InChI Key: MPOXLTCEURGPKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C(=O)N2C(CC3=CC=CC=C32)C
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

(6-Ethoxypyridazin-3-yl)(2-methylindolin-1-yl)methanone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been shown to exhibit promising pharmacological properties, making it a subject of interest for researchers in drug discovery and development.

Scientific Research Applications

Organic Synthesis and Derivative Exploration

The synthesis and exploration of complex organic compounds often lead to novel methodologies and applications in medicinal chemistry and materials science. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of pseudopeptidic [1,2,4]triazines, which demonstrates the versatility of incorporating pyridazin and indolin moieties into complex heterocyclic structures (Sañudo et al., 2006). This approach could be applicable to the design and synthesis of derivatives of (6-Ethoxypyridazin-3-yl)(2-methylindolin-1-yl)methanone, exploring its potential in creating novel compounds with unique properties.

Medicinal Chemistry Applications

In medicinal chemistry, the structural modification and analysis of compounds like this compound can lead to the discovery of new therapeutic agents. The synthesis and antimicrobial activities of new 1,2,4-triazole derivatives highlight the potential for developing compounds with significant biological activities (Bektaş et al., 2007). By applying similar synthetic strategies and biological evaluations, researchers can investigate the therapeutic potential of this compound derivatives in various disease models.

Materials Science and Fluorescence Applications

In materials science, the development of novel fluorophores and labeling reagents is of significant interest for various applications, including bioimaging and diagnostics. The discovery of novel stable fluorophores with strong fluorescence across a wide pH range, such as 6-methoxy-4-quinolone, underscores the potential for developing new fluorescent labeling reagents and probes based on the structural framework of this compound (Hirano et al., 2004). Modifying the compound to incorporate fluorescent groups could lead to the development of innovative tools for biological research and medical diagnostics.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making indole derivatives valuable for treatment .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in various biological activities .

Biochemical Pathways

Indole derivatives are known to affect a variety of pathways, leading to diverse biological activities .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting a wide range of potential effects .